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Compound of Interest

Compound Name:
3,4-Dimethoxy-5-

hydroxybenzaldehyde

Cat. No.: B129565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dimethoxy-5-hydroxybenzaldehyde, a substituted aromatic aldehyde, is a significant

organic compound with applications in synthetic chemistry and potential pharmacological

activities. Its structural features, including a reactive aldehyde group and a substituted phenolic

ring, make it a valuable precursor for the synthesis of more complex molecules, particularly in

the development of novel therapeutic agents. This technical guide provides a comprehensive

overview of its chemical and physical properties, a proposed synthetic pathway, and an

exploration of its potential biological significance.

Chemical and Physical Properties
The fundamental properties of 3,4-Dimethoxy-5-hydroxybenzaldehyde are summarized

below. These data are essential for its handling, characterization, and application in a

laboratory setting.
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Property Value Reference(s)

CAS Number 29865-90-5 [1][2][3]

Molecular Formula C₉H₁₀O₄ [1][2]

Molecular Weight 182.17 g/mol [1][2]

IUPAC Name
3,4-Dimethoxy-5-

hydroxybenzaldehyde
[2]

Synonyms

5-Hydroxyveratraldehyde, 3-

Hydroxy-4,5-

dimethoxybenzaldehyde

[2][3]

Appearance
Not specified; likely a

crystalline solid

Melting Point 64 - 69 °C [1][4]

Boiling Point
314 °C (at 760 mmHg); 177-

180 °C (at 12 mmHg)
[1][4]

Solubility in Water 5.5 g/L at 25 °C [1]

Density 1.234 g/cm³ at 20 °C [1]

pKa 8.87 [1]

Spectroscopic Data
Spectroscopic analysis is critical for the identification and purity assessment of 3,4-Dimethoxy-
5-hydroxybenzaldehyde. Below is a summary of available spectral data.
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Technique Data Summary Reference(s)

¹H NMR
Data available from sources

such as Sigma-Aldrich.
[2]

¹³C NMR
Data available from sources

like SpectraBase.
[2]

Mass Spectrometry (MS)

GC-MS data indicates a top

peak at m/z 182,

corresponding to the molecular

ion.

[2]

Infrared (IR) Spectroscopy

FTIR spectra are available,

likely showing characteristic

peaks for the hydroxyl,

aldehyde, and aromatic C-H

and C=C bonds.

[2]

Synthesis and Purification
While a specific, detailed protocol for the synthesis of 3,4-Dimethoxy-5-
hydroxybenzaldehyde is not readily available in the provided search results, a plausible

synthetic route can be inferred from the synthesis of related compounds. It is noted that 3,4-

dihydroxy-5-methoxybenzaldehyde serves as an intermediate in the synthesis of 3,4-
dimethoxy-5-hydroxybenzaldehyde.[2] The final step would involve a selective methylation of

the hydroxyl group at position 4.

Proposed Experimental Workflow for Synthesis
The following diagram outlines a proposed workflow for the synthesis of 3,4-Dimethoxy-5-
hydroxybenzaldehyde.
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Proposed Synthesis of 3,4-Dimethoxy-5-hydroxybenzaldehyde

Step 1: Synthesis of Intermediate

Step 2: Selective Methylation

Step 3: Purification

Starting Material:
5-Bromovanillin

Intermediate:
3,4-dihydroxy-5-methoxybenzaldehyde

Reaction with NaOH
and Copper catalyst

Final Product:
3,4-Dimethoxy-5-hydroxybenzaldehyde

Selective methylation
(e.g., with a suitable methylating agent)

Purified Product

Recrystallization or
Column Chromatography

Click to download full resolution via product page

A proposed synthetic workflow for 3,4-Dimethoxy-5-hydroxybenzaldehyde.

Detailed Methodologies
Step 1: Synthesis of 3,4-dihydroxy-5-methoxybenzaldehyde (Intermediate)

A detailed protocol for a similar reaction suggests the following steps, which would need to be

optimized for this specific synthesis:

Reaction Setup: Dissolve sodium hydroxide in water in a round-bottom flask.
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Addition of Starting Material: Add 5-bromovanillin to the sodium hydroxide solution.

Catalyst Addition: Introduce a copper catalyst (e.g., precipitated copper powder).

Reflux: Heat the mixture under reflux for several hours.

Work-up: After cooling, acidify the reaction mixture (e.g., with sulfuric acid) to precipitate the

product.

Extraction: Extract the product with a suitable organic solvent, such as ethyl acetate.

Isolation: Remove the solvent under vacuum to yield the crude intermediate.

Step 2: Selective Methylation of the Intermediate

This step would require a selective methylation of the hydroxyl group at the 4-position of 3,4-

dihydroxy-5-methoxybenzaldehyde. This can be challenging due to the presence of two

hydroxyl groups. The reaction conditions would need to be carefully controlled to achieve the

desired regioselectivity. A suitable methylating agent and base would be employed in an

appropriate solvent.

Step 3: Purification

The final product would likely be purified using standard laboratory techniques:

Recrystallization: Dissolve the crude product in a minimal amount of a hot solvent and allow

it to cool slowly to form crystals. The choice of solvent would depend on the solubility of the

compound.

Column Chromatography: For higher purity, the crude product can be purified by column

chromatography on silica gel, eluting with a suitable solvent system.

Biological Activity and Potential Signaling Pathways
Direct studies on the biological activity and signaling pathways of 3,4-Dimethoxy-5-
hydroxybenzaldehyde are limited in the provided search results. However, it is mentioned as

a useful synthetic intermediate for creating aryl benzothiazole derivatives with antitumor
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activities.[4] Furthermore, derivatives of the structurally related compound, 3,4,5-

trimethoxybenzaldehyde, are known to exhibit anticancer effects.

Hypothetical Mechanism of Action for Derivatives
Based on the known mechanisms of related compounds, derivatives of 3,4-Dimethoxy-5-
hydroxybenzaldehyde could potentially exert antitumor effects through pathways such as the

induction of apoptosis.

The diagram below illustrates a generalized apoptotic signaling pathway that could be

influenced by active derivatives.
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Hypothetical Apoptotic Pathway for Derivatives

Antitumor Derivative

Bcl-2 (Anti-apoptotic)

Inhibition

Bax (Pro-apoptotic)

Activation

Mitochondrion

Inhibits Promotes

Cytochrome c release

Caspase-9 activation

Caspase-3 activation

Apoptosis

Click to download full resolution via product page

A generalized apoptotic pathway potentially targeted by derivatives.

Safety and Handling
3,4-Dimethoxy-5-hydroxybenzaldehyde is classified with the following hazards:
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[5]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.[1]

Hand Protection: Compatible chemical-resistant gloves.[1]

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator where risk

assessment shows air-purifying respirators are appropriate.[1]

Handling and Storage:

Keep the container tightly closed.[1]

Store in a cool, dry place.[1]

Avoid raising dust.[1]

Incompatible with strong oxidizing agents and strong bases.[1]

Conclusion
3,4-Dimethoxy-5-hydroxybenzaldehyde is a valuable compound for chemical synthesis,

particularly as a precursor to potentially bioactive molecules. While detailed experimental

protocols and in-depth biological studies are not extensively documented in the available

literature, this guide provides a solid foundation of its known properties and plausible synthetic

and biological pathways. Further research is warranted to fully elucidate its synthetic

optimization and pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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